Cas no 184046-42-2 ((1S)-5,8,8-Trimethyl-3-oxabicyclo[3.2.1]octan-2-one)

• Product Name: (1S)-5,8,8-Trimethyl-3-oxabicyclo[3.2.1]octan-2-one
• CAS No: 184046-42-2
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 2783997
• PubChem ID: 14449012
• Update Time: 2024-03-01

(1S)-5,8,8-Trimethyl-3-oxabicyclo[3.2.1]octan-2-one Chemical and Physical Properties

Names and Identifiers

• (1S)-5,8,8-Trimethyl-3-oxabicyclo[3.2.1]octan-2-one

• Inchi： 1S/C10H16O2/c1-9(2)7-4-5-10(9,3)6-12-8(7)11/h7H,4-6H2,1-3H3/t7-,10?/m1/s1
• InChI Key： DBRCQDHKXZLHJE-PVSHWOEXSA-N
• SMILES： O1C([C@H]2CCC(C)(C1)C2(C)C)=O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Lactones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones